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Compound of Interest

Compound Name: 5-Amino-2-methylbenzamide
CAS No.: 515131-52-9
Cat. No.: B1286566
Get Quote
. J

Executive Summary

5-Amino-2-methylbenzamide (CAS 515131-52-9) is a critical intermediate in the synthesis of
small molecule kinase inhibitors, including those targeting HPK1 and necroptosis pathways.[1]
Its physicochemical profile—characterized by a polar amide group and a basic amine on a
lipophilic toluene scaffold—presents specific solubility challenges.[1]

This guide provides a standardized, error-minimized protocol for preparing high-purity stock
and working solutions. It prioritizes solubility retention and chemical stability, ensuring
reproducibility in downstream biological assays (e.g., ELISA, kinase inhibition) or synthetic
applications.[1]

Compound Profile & Pre-Formulation Analysis[1]

Before initiating solution preparation, verify the physicochemical properties to ensure accurate
molarity calculations and solvent compatibility.[1]

Table 1: Physicochemical Properties
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Property Value Notes

Chemical Name 5-Amino-2-methylbenzamide

Verify against CoA; do not
CAS Number 515131-52-9 confuse with isomers (e.g., 2-
amino-5-methylbenzamide).[1]

Molecular Formula CsH10N20
] Use this value for Molarity
Molecular Weight 150.18 g/mol _
calculations.[1]
) ) ] ) Hygroscopic; store in
Physical State Solid (Pale beige/off-white) i
desiccator.[1]
- Preferred solvent for stock
Solubility (DMSO) Soluble (>50 mM) ]
solutions.[1]
Requires organic co-solvent or
Solubility (Water) Low/Sparingly Soluble pH adjustment for high conc.
[1]
_ Protect from light to prevent
Storage -20°C (Solid), Dark

amine oxidation.[1]

Solvent Selection Strategy

The choice of solvent is dictated by the final application.[1] 5-Amino-2-methylbenzamide
contains a primary amine susceptible to oxidation and an amide group that limits aqueous
solubility at neutral pH.[1]

Decision Logic for Solvent Systems

o For Biological Assays (ICso, Cell Culture): Use DMSO for the stock solution (10—100 mM).[1]
Dilute into aqueous buffer immediately prior to use, ensuring final DMSO concentration is
<1% to avoid cytotoxicity.[1]

» For Synthetic Chemistry:Methanol or Ethanol are suitable protic solvents.[1] DMF or DMA
can be used for reactions requiring higher temperatures.[1]
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Protocol A: Preparation of 100 mM Stock Solution
(DMSO)

Objective: Create a stable, high-concentration master stock for long-term storage.

Reagents & Equipment[1]

e 5-Amino-2-methylbenzamide (Solid, >98% purity).[1][2][3]

Dimethyl Sulfoxide (DMSO), Anhydrous, 299.9% (Cell Culture Grade).[1]

Analytical Balance (Precision 0.1 mg).

Amber Glass Vials (2 mL or 4 mL) with PTFE-lined caps.[1]

Vortex Mixer.[1]

Step-by-Step Procedure

o Equilibration: Allow the vial of solid 5-Amino-2-methylbenzamide to warm to room
temperature before opening. This prevents condensation and hydrolysis.[1]

» Weighing:
o Place a clean amber glass vial on the balance and tare.[1]
o Weigh approximately 15.0 mg of the compound.[1] Record the exact mass (e.g.,
mg).[1]
e Volume Calculation: Calculate the required volume of DMSO (

) to achieve exactly 100 mM concentration using the formula:

o Example: For 15.2 mg:

[1]

¢ Dissolution:
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o Add the calculated volume of Anhydrous DMSO to the vial.[1]
o Cap tightly.[1] Vortex vigorously for 30—60 seconds.[1]

o Note: If particulates persist, sonicate for 5 minutes at room temperature.[1] Avoid heating
above 37°C to preserve chemical integrity.[1]

 Inspection: Visually inspect the solution. It should be clear and colorless to pale yellow.[1]
e Aliquoting & Storage:
o Dispense into single-use aliquots (e.g., 50 uL) to avoid freeze-thaw cycles.

o Store at -20°C or -80°C. Stable for 6 months.

Protocol B: Preparation of Aqueous Working
Solution

Objective: Dilute the stock solution for biological assays without inducing precipitation
("crashing out").

Critical Mechanism: The "Crash Out" Phenomenon

Aromatic amides are hydrophobic.[1] Rapid addition of a high-concentration DMSO stock to a
large volume of aqueous buffer can cause immediate precipitation.[1] This protocol uses
Intermediate Dilution to mitigate this risk.[1]

Step-by-Step Procedure

e Thaw Stock: Thaw a 100 mM DMSO stock aliquot at room temperature. Vortex to ensure
homogeneity.[1]

e Prepare Intermediate Stock (10x Concentration):
o Dilute the 100 mM stock 1:10 in the assay buffer (or media) containing 10% DMSO.

o Example: Add 10 pL of 100 mM Stock to 90 uL of [Buffer + 10% DMSOQO].
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o Result: 10 mM compound in ~19% DMSO. This step prevents osmotic shock and
precipitation.[1]

 Final Dilution (1x Concentration):

[¢]

Dilute the Intermediate Stock into the final assay volume.[1]

[e]

Target: 10 uM final concentration.

o

Calculation: Dilute 1:1000 (from original) or 1:100 (from intermediate).

[¢]

Final Solvent Composition: Ensure final DMSO is <0.5% (v/v) to maintain cell viability.

Process Visualization

The following diagram illustrates the logical workflow for preparing and validating the solution,
ensuring no steps are missed.
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Figure 1: Workflow for the preparation, validation, and storage of 5-Amino-2-
methylbenzamide solutions.

Quality Control & Safety
Quality Control (Self-Validation)[1]

e Visual Check: The solution must be free of turbidity.[1] Any cloudiness indicates precipitation
or impurities.[1]

o UV-Vis Verification: Measure absorbance at

(typically ~240-250 nm for benzamides).[1] Dilute a small aliquot in water/methanol (50:50)
to bring absorbance into the linear range (0.1 — 1.0 AU) to confirm concentration accuracy.

Safety (SDS Summary)

o Hazards: Causes skin irritation (H315), serious eye irritation (H319), and respiratory irritation
(H335).[1]

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1] Handle powder in a fume hood to
avoid inhalation.[1]

» Disposal: Dispose of DMSO solutions in halogenated organic waste containers (if DMSO
contains halides) or non-halogenated organic waste, strictly adhering to institutional EHS
guidelines.

References

e PubChem.5-Amino-2-methylbenzamide Compound Summary. National Library of
Medicine.[1] Available at: [Link][1]

e Google Patents.Substituted 6-azabenzimidazole compounds as HPK1 inhibitors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 2-Methylbenzamide | CAS#:527-85-5 | Chemsrc [chemsrc.com]

2. 6973-09-7 CAS MSDS (5-Amino-2-methylbenzenesulfonamide) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

e 3. 5-Amino-2-methylbenzenesulfonamide | 6973-09-7 | Tokyo Chemical Industry (India) Pvt.
Ltd. [tcichemicals.com]

e To cite this document: BenchChem. [Application Note: Protocols for Creating a 5-Amino-2-
methylbenzamide Solution]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286566/docs#application-note-protocols-for-
creating-a-5-amino-2-methylbenzamide-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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